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Compound of Interest

Compound Name: N-Methylmorpholine hydrochloride

CAS No.: 3651-67-0

Cat. No.: B1228857

Get Quote

For Immediate Release

This in-depth technical guide provides researchers, scientists, and drug development

professionals with a thorough understanding of the fundamental properties and applications of

N-Methylmorpholine hydrochloride (NMM·HCl). This document outlines its chemical and

physical characteristics, safety and handling protocols, and detailed experimental procedures

for its common uses in laboratory settings.

Core Properties of N-Methylmorpholine
Hydrochloride
N-Methylmorpholine hydrochloride is the salt of the tertiary amine N-Methylmorpholine. It is

a white to off-white, hygroscopic powder that is highly soluble in water.[1][2][3] Its properties

make it a versatile reagent in various chemical and biological research applications.
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A summary of the key quantitative data for N-Methylmorpholine hydrochloride is presented

in Table 1.

Property Value Reference

Chemical Formula C₅H₁₂ClNO [3][4][5][6]

Molecular Weight 137.61 g/mol [3][4][7][5][6]

CAS Number 3651-67-0 [3][4][5]

Appearance
White to yellow hygroscopic

powder
[1][2][3]

Melting Point 203-211 °C [2][4][8]

pKa of N-Methylmorpholine 7.38 at 25°C [2]

Solubility
Soluble in water, methanol,

and ethanol.[2][9]
[2][9]

InChI Key
BTJRKNUKPQBLAL-

UHFFFAOYSA-N
[3][7]

Applications in Research and Development
N-Methylmorpholine hydrochloride and its parent compound, N-Methylmorpholine (NMM),

are utilized in a range of applications, primarily as a base catalyst in organic synthesis and as a

buffer in biological systems.[2][4]

Organic Synthesis
NMM is widely employed as a base catalyst in various organic reactions, including the

synthesis of polyurethanes and pharmaceuticals.[2][8][10][11] It is particularly prominent in

peptide synthesis, where it is used as a non-nucleophilic base during the coupling of amino

acids.[12][13] Its role is to neutralize the protonated amino group of the incoming amino acid,

facilitating the formation of the peptide bond.[12]
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Due to the pKa of its conjugate acid being close to physiological pH, N-Methylmorpholine is an

effective buffer in the pH range of 7.0-8.0.[2] This makes it suitable for various biological

assays and experiments where maintaining a stable pH is critical.[1]

Corrosion Inhibition
Research has also explored the use of N-Methylmorpholine and its derivatives as corrosion

inhibitors, particularly for metals in acidic environments.[2][14] They function by adsorbing onto

the metal surface and forming a protective layer.[15][16]

Experimental Protocols
Preparation of N-Methylmorpholine (NMM) Buffer
This protocol describes the preparation of a 50 mM NMM buffer with a pH of 7.4.

Materials:

N-Methylmorpholine (NMM)

Milli-Q water

Hydrochloric acid (HCl), 1 M solution

pH meter

Magnetic stirrer and stir bar

Volumetric flask (1 L)

Graduated cylinders

Procedure:

Add approximately 800 mL of Milli-Q water to a 1 L beaker equipped with a magnetic stir bar.

In a fume hood, carefully add 5.5 mL of N-Methylmorpholine to the water while stirring.

Calibrate the pH meter according to the manufacturer's instructions.
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Place the pH electrode in the NMM solution and monitor the pH.

Slowly add 1 M HCl dropwise to the solution while continuously stirring until the pH reaches

7.4.

Once the desired pH is stable, transfer the solution to a 1 L volumetric flask.

Add Milli-Q water to the flask until the volume reaches the 1 L mark.

Stopper the flask and invert it several times to ensure thorough mixing.

Store the buffer at room temperature.

A visual representation of this workflow is provided below.

Initial Setup pH Adjustment Finalization

Start Add 800 mL Milli-Q Water
to Beaker

Add 5.5 mL NMM
(in fume hood) Calibrate pH Meter Adjust pH to 7.4

with 1 M HCl
Transfer to 1 L

Volumetric Flask Add Water to 1 L Mark Mix Thoroughly End

Click to download full resolution via product page

Workflow for N-Methylmorpholine Buffer Preparation.

Solid-Phase Peptide Synthesis (SPPS) using N-
Methylmorpholine
This protocol outlines the general steps for a manual solid-phase peptide synthesis coupling

reaction using N-Methylmorpholine as a base. This example assumes the use of Fmoc-

protected amino acids and a Wang resin.

Materials:

Fmoc-protected amino acid

Wang resin with the first amino acid attached
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N-Methylpyrrolidone (NMP)

Piperidine solution (20% in NMP)

O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

N-Methylmorpholine (NMM)

Dichloromethane (DCM)

Methanol

Solid-phase synthesis vessel

Shaker

Procedure:

Resin Swelling: Swell the resin in NMP for 30 minutes.

Fmoc Deprotection:

Drain the NMP.

Add the 20% piperidine in NMP solution to the resin.

Shake for 20 minutes.

Drain the solution and wash the resin thoroughly with NMP (3 times) and DCM (3 times).

Amino Acid Activation and Coupling:

In a separate vial, dissolve the Fmoc-protected amino acid (3 equivalents) and HBTU (2.9

equivalents) in NMP.

Add NMM (6 equivalents) to the amino acid solution and vortex briefly.

Immediately add the activated amino acid solution to the deprotected resin.
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Shake the reaction vessel for 2 hours.

Washing:

Drain the coupling solution.

Wash the resin with NMP (3 times), DCM (3 times), and Methanol (3 times).

Confirmation of Coupling (Optional): Perform a Kaiser test to confirm the completion of the

coupling reaction.

Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

A diagram illustrating the key steps of the peptide coupling cycle is shown below.
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General Workflow for a Peptide Coupling Cycle using NMM.
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Safety and Handling
N-Methylmorpholine hydrochloride is an irritant to the eyes, respiratory system, and skin.[1]

It is harmful if swallowed.[2][3] Appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn when handling this compound.[1] Work

should be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.[1]

In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[1]

Skin: Wash off with soap and plenty of water.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

Inhalation: Move to fresh air.[1]

In all cases of exposure, seek medical attention.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[1]

Conclusion
N-Methylmorpholine hydrochloride is a valuable and versatile compound for researchers in

chemistry and biology. Its utility as a base in organic synthesis, particularly in the critical

application of peptide synthesis, and as a buffering agent in biological systems, underscores its

importance in the laboratory. By understanding its fundamental properties and adhering to

proper handling and experimental protocols, researchers can effectively and safely leverage

this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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